4-methyl-5-[3-(trifluoromethyl)phenyl]-2,4-dihydro-3H-1,2,4-triazole-3-thione

• IUPAC Name: 4-methyl-3-[3-(trifluoromethyl)phenyl]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C10H8F3N3S/c1-16-8(14-15-9(16)17)6-3-2-4-7(5-6)10(11,12)13/h2-5H,1H3,(H,15,17)
• InChI Key: ZBDGLGDZVGWIFY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NNC1=S)C2=CC(=CC=C2)C(F)(F)F
• Molecular Formula: C10H8F3N3S
• Molecular Weight: 259.25 g/mol
• CAS No.: 866153-83-5

Description

4-methyl-5-[3-(trifluoromethyl)phenyl]-2,4-dihydro-3H-1,2,4-triazole-3-thione is a useful research compound. Its molecular formula is C10H8F3N3S and its molecular weight is 259.25. The purity is usually 95%.
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Scientific Research Applications

Structural and Crystallographic Studies

• Crystallographic Analysis : Compounds related to 4-methyl-5-[3-(trifluoromethyl)phenyl]-2,4-dihydro-3H-1,2,4-triazole-3-thione have been studied for their structural properties. For instance, a 4-amino-3-methyl-1,2,4-triazole-5-thione derivative exhibited planar triazole rings and specific dihedral angles in crystallographic studies (Yong-jiang Liu et al., 1999).

Synthesis and Chemical Properties

• Synthesis and Physicochemical Studies : Novel crystalline compounds related to the this compound have been synthesized, demonstrating unique physicochemical properties and potential for thiol/thione tautomerism, as studied using various methods including X-ray diffraction and NMR spectroscopy (M. Aouad et al., 2018).

Biological and Pharmacological Applications

• Antimicrobial Activities : Derivatives of 1,2,4-triazole-3-thione, including structures similar to the compound , have been synthesized and tested for their antimicrobial activities, particularly against Gram-positive bacteria (H. Dogan et al., 1997).

• Antioxidant Activities : Research on S-substituted derivatives of 3-[2-[(4-methylphenyl)amino]ethyl]-4-phenyl-4,5-dihydro-1H-1,2,4-triazole-5-thiones, which share structural similarities with the compound, revealed significant antioxidant properties, with certain derivatives showing higher activity than standard controls (I. Tumosienė et al., 2014).

• Cancer Research : Derivatives of 1,2,4-triazole-3-thiol, structurally related to the compound, have been studied for their effects on cancer cell migration and growth in melanoma, breast, and pancreatic cancer models, showing promising results in inhibiting cancer cell migration (Aida Šermukšnytė et al., 2022).

Mechanism of Action

Mode of Action

It is known that many compounds with similar structures interact with their targets by forming covalent bonds, altering the target’s function and leading to changes in cellular processes .

Biochemical Pathways

Compounds with similar structures have been found to influence various biochemical pathways, leading to a range of downstream effects .